Cas no 1807248-28-7 (Methyl 4-cyano-3-methoxy-5-nitrobenzoate)

• Product Name: Methyl 4-cyano-3-methoxy-5-nitrobenzoate
• CAS No: 1807248-28-7
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4951535
• Update Time: 2025-08-03

Methyl 4-cyano-3-methoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-methoxy-5-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-16-9-4-6(10(13)17-2)3-8(12(14)15)7(9)5-11/h3-4H,1-2H3
• InChI Key： BSMPLHHFUMZJMW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OC)=CC(=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.3
• Topological Polar Surface Area: 105

Additional information on Methyl 4-cyano-3-methoxy-5-nitrobenzoate

Methyl 4-cyano-3-methoxy-5-nitrobenzoate (CAS No. 1807248-28-7): A Comprehensive Overview

Methyl 4-cyano-3-methoxy-5-nitrobenzoate (CAS No. 1807248-28-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various synthetic applications and potential therapeutic developments. The detailed exploration of its properties, synthesis, applications, and recent advancements in research provides a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Methyl 4-cyano-3-methoxy-5-nitrobenzoate consists of a benzoate core substituted with a cyano group at the 4-position, a methoxy group at the 3-position, and a nitro group at the 5-position. This specific arrangement imparts distinct chemical reactivity and functionality, making it a valuable intermediate in organic synthesis. The presence of these functional groups enhances its utility in constructing more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

In recent years, the compound has been extensively studied for its potential applications in drug discovery. The nitro and cyano groups are particularly noteworthy, as they can undergo various transformations that are useful in medicinal chemistry. For instance, the nitro group can be reduced to an amine, providing a versatile building block for synthesizing biologically active molecules. Similarly, the cyano group can be converted into other functional groups such as carboxylic acids or amidines, further expanding its synthetic utility.

One of the most compelling aspects of Methyl 4-cyano-3-methoxy-5-nitrobenzoate is its role in the synthesis of heterocyclic compounds. Heterocycles are essential components of many pharmaceuticals due to their ability to mimic natural biological structures and interact with biological targets. The structural features of this compound make it an ideal precursor for constructing nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities. Researchers have leveraged these properties to develop novel compounds with potential therapeutic effects.

Recent studies have highlighted the compound's significance in the development of anti-inflammatory agents. The combination of electron-withdrawing groups such as the nitro and cyano groups enhances its reactivity, allowing for the synthesis of derivatives that exhibit potent anti-inflammatory properties. These derivatives have shown promise in preclinical studies, suggesting their potential as lead compounds for further drug development.

The synthesis of Methyl 4-cyano-3-methoxy-5-nitrobenzoate involves a series of well-defined chemical reactions that highlight its versatility as a synthetic intermediate. Typically, the synthesis begins with the nitration of methyl benzoate followed by selective functionalization at specific positions using appropriate reagents. The introduction of the cyano group is often achieved through cyanation reactions, while the methoxy group is typically incorporated via methylation or demethylation strategies. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further applications.

The compound's stability under various reaction conditions also contributes to its appeal in synthetic chemistry. It remains stable under both acidic and basic conditions, allowing it to be used in a wide range of reactions without degradation. This stability is particularly important in multi-step syntheses where intermediates must withstand harsh reaction conditions without losing their integrity.

In addition to its pharmaceutical applications, Methyl 4-cyano-3-methoxy-5-nitrobenzoate has found utility in materials science research. Its unique electronic properties make it suitable for use as a precursor in the synthesis of organic semiconductors and conductive polymers. These materials are increasingly important in the development of advanced electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of using Methyl 4-cyano-3-methoxy-5-nitrobenzoate as a synthetic intermediate has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader trends in sustainable chemistry aimed at reducing the environmental footprint of chemical processes.

The future prospects for Methyl 4-cyano-3-methoxy-5-nitrobenzoate are promising, with ongoing research exploring new applications and synthetic methodologies. As our understanding of its properties continues to grow, so too will its role in advancing chemical and pharmaceutical sciences. The compound's unique combination of reactivity and stability positions it as a cornerstone material for future innovations.